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Compound of Interest

Compound Name: 8-Aminooctan-1-OL hcl
CAS No.: 2551116-35-7
Cat. No.: B3391902
Get Quote
. J

Introduction & Substance Identification

8-Aminooctan-1-ol Hydrochloride (8-Amino-1-octanol HCI) is a bifunctional aliphatic linker
commonly used in the synthesis of PROTACS, antibody-drug conjugates (ADCs), and surface
modifications. It possesses a primary amine (protected as the HCI salt) and a primary alcohol,
making it a critical "spacer” molecule in medicinal chemistry.

Crucial Distinction: Do not confuse this substance with 8-Amino-1-octanethiol HCI (CAS
937706-44-0). While both are C8 linkers, the thiol analog is prone to rapid oxidation (disulfide
formation) and requires different handling. The alcohol variant discussed here is oxidatively
stable but presents specific challenges regarding hygroscopicity and acidity.
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Property Data

Chemical Name 8-Aminooctan-1-ol Hydrochloride

Parent Amine CAS 19008-71-0 (Free Base)

Salt Form Hydrochloride (HCI)

Physical State White to off-white solid (crystalline or powder)

. Highly soluble in Water, Methanol, DMSO;
Solubility _ _
Sparingly soluble in DCM/Ether.

Key Hazard Skin/Eye lIrritant (H315, H319), Hygroscopic.

Risk Assessment & Hazard Identification

While the hydrochloride salt is significantly less volatile and corrosive than the free amine (8-
amino-1-octanol), it introduces new physical hazards.

e Hygroscopicity (Moisture Sensitivity): The HCI salt is highly hygroscopic. Exposure to
ambient humidity causes the powder to clump into a sticky gum, complicating accurate
weighing and potentially altering stoichiometry (water mass error).

 Acidity: Upon dissolution in water or protic solvents, the salt dissociates, generating a weakly
acidic solution (pH ~4-5).

 Inhalation/Contact: Fine dust can cause respiratory irritation and severe eye irritation.

Personal Protective Equipment (PPE) Matrix

This protocol is designed to prevent contact dermatitis and inhalation of hygroscopic dust.
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PPE Category

Standard
Requirement

Enhanced
Requirement (Large
Scale/Spill)

Rationale

Hand Protection

Nitrile Gloves (Min

thickness: 0.11 mm)

Double Gloving (Nitrile

over Nitrile)

Nitrile provides
excellent resistance to
aliphatic amines and
salts. Latex is not
recommended due to

potential permeability.

Eye Protection

Chemical Safety
Goggles

Face Shield +
Goggles

Safety glasses with
side shields are
insufficient if fine dust
generation is possible.
Goggles seal against

airborne particulates.

Respiratory

Fume Hood (Sash at
18")

N95/P100 Respirator

Required only if
working outside a
hood or cleaning
spills. The salt is not
volatile, but dust is an

irritant.

Body Defense

Lab Coat (Cotton/Poly
blend)

Tyvek® Sleeves or
Apron

Prevents dust
accumulation on

street clothes.

Operational Handling Protocol
A. Storage & Stability

o Temperature: Store at 2—8°C (Refrigerated).
e Atmosphere: Store under Inert Gas (Argon or Nitrogen).

» Desiccation: The vial must be kept in a desiccator or a secondary container with active
desiccant (e.g., Drierite or Silica Gel).
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e Warning: Do not store near strong oxidizers or strong bases (liberates the corrosive free
amine).

B. Weighing & Solubilization (Step-by-Step)

Because of its hygroscopic nature, speed is critical during weighing to prevent water uptake.

o Equilibration: Remove the vial from the refrigerator and allow it to warm to room temperature
(approx. 30 mins) inside a desiccator before opening.

o Why? Opening a cold vial in humid lab air causes immediate condensation inside the
container, ruining the remaining stock.

o Preparation: Place a tared weighing boat and spatula inside the fume hood.
e Transfer:
o Open the vial and quickly transfer the required amount.

o Pro-Tip: If the solid has clumped, do not try to break it with a metal spatula inside a glass
vial (risk of breakage). Dissolve the entire content in a known volume of solvent (e.g.,
DMSO) to create a stock solution.

e Resealing: Immediately purge the stock vial with Argon/Nitrogen, seal with Parafilm, and
return to the desiccator.

e Solubilization: Add the solvent (Water, DMSO, or Methanol) immediately to the weighing boat
or transfer the solid to the reaction vessel.

o Note: If using in a base-sensitive reaction (e.g., NHS ester coupling), remember to add a
non-nucleophilic base (like DIPEA or TEA) to neutralize the HCI and free the amine.

Emergency Response & Disposal

o Skin Contact: Brush off dry powder before rinsing. Rinse with water for 15 minutes.

o Eye Contact: Flush immediately with water or saline for 15 minutes. Seek medical attention if
irritation persists.
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Spill Cleanup:

o

Wear N95 respirator and goggles.

[¢]

Cover spill with a paper towel dampened with water (to prevent dust).

[¢]

Wipe up and place in a solid waste container.

[e]

Clean surface with a dilute sodium bicarbonate solution to neutralize any acidic residue.

Disposal: Dissolve in water and dispose of in the Aqueous/Basic waste stream (if
neutralized) or Organic waste stream depending on co-solvents. Do not dispose of down the
drain.

Visual Workflow: Safe Handling Hierarchy

Click to download full resolution via product page

Figure 1: Operational workflow for handling hygroscopic amine salts to ensure chemical

stability and user safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. artsci.usu.edu [artsci.usu.edu]

e To cite this document: BenchChem. [Operational Safety & Logistics Guide: 8-Aminooctan-1-
ol Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3391902/docs#operational-safety-logistics-guide-8-
aminooctan-1-ol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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